Cas no 2228412-75-5 (1-(2-chloro-6-methoxyphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2-chloro-6-methoxyphenyl)-2-methylpropan-2-ol
• CAS No: 2228412-75-5
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 5893328
• PubChem ID: 165637381
• Update Time: 2025-10-10

1-(2-chloro-6-methoxyphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methoxyphenyl)-2-methylpropan-2-ol
• EN300-1976507
• 2228412-75-5

• Inchi： 1S/C11H15ClO2/c1-11(2,13)7-8-9(12)5-4-6-10(8)14-3/h4-6,13H,7H2,1-3H3
• InChI Key： DWLZDFRKZUDXNN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC(C)(C)O)OC

Computed Properties

• Exact Mass: 214.0760574g/mol
• Monoisotopic Mass: 214.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-chloro-6-methoxyphenyl)-2-methylpropan-2-ol

Recent Advances in the Study of 1-(2-Chloro-6-Methoxyphenyl)-2-Methylpropan-2-ol (CAS: 2228412-75-5)

The compound 1-(2-chloro-6-methoxyphenyl)-2-methylpropan-2-ol (CAS: 2228412-75-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of its mechanism of action. Preliminary findings suggest that this compound exhibits notable activity in modulating specific biochemical pathways, particularly those involved in inflammatory responses and cellular signaling. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure and interaction with target proteins.

In addition to its mechanistic studies, significant progress has been made in optimizing the synthetic routes for 1-(2-chloro-6-methoxyphenyl)-2-methylpropan-2-ol. Recent publications highlight innovative catalytic methods that improve yield and purity, making large-scale production more feasible. These advancements are crucial for further preclinical and clinical evaluations.

Another noteworthy development is the investigation of its derivatives. Structural modifications of the parent compound have led to the discovery of analogs with enhanced bioavailability and reduced toxicity. These derivatives are currently being screened for their efficacy in various disease models, including cancer and neurodegenerative disorders.

Despite these promising findings, challenges remain. The pharmacokinetic profile of 1-(2-chloro-6-methoxyphenyl)-2-methylpropan-2-ol requires further refinement to ensure optimal drug delivery and therapeutic outcomes. Ongoing research aims to address these limitations through formulation strategies and combination therapies.

In conclusion, the compound 1-(2-chloro-6-methoxyphenyl)-2-methylpropan-2-ol (CAS: 2228412-75-5) represents a compelling area of study in chemical biology and drug discovery. Its unique properties and versatile applications underscore its potential as a valuable candidate for future therapeutic development. Continued research efforts will undoubtedly shed more light on its full pharmacological potential.